Cas no 1415928-90-3 (3-Bromo-N-cyclopentyl-N-methylBenzenamine)
1415928-90-3 structure
Product Name:3-Bromo-N-cyclopentyl-N-methylBenzenamine
CAS No:1415928-90-3
MF:C12H16BrN
MW:254.166142463684
CID:2113550
Update Time:2023-08-04
3-Bromo-N-cyclopentyl-N-methylBenzenamine Chemical and Physical Properties
Names and Identifiers
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- 3-bromo-N-cyclopentyl-N-methylBenzenamine
- OPLMWXOXEVYJLH-UHFFFAOYSA-N
- 3-bromo-N-cyclopentyl-N-methylaniline
- 3-Bromo-N-cyclopentyl-N-methylBenzenamine
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- Inchi: 1S/C12H16BrN/c1-14(11-6-2-3-7-11)12-8-4-5-10(13)9-12/h4-5,8-9,11H,2-3,6-7H2,1H3
- InChI Key: OPLMWXOXEVYJLH-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)N(C)C1CCCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 177
- Topological Polar Surface Area: 3.2
3-Bromo-N-cyclopentyl-N-methylBenzenamine Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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